Cas no 2680874-64-8 (4-chloro-N-methyl-N-(piperidin-4-yl)-1,3,5-triazin-2-amine)
4-chloro-N-methyl-N-(piperidin-4-yl)-1,3,5-triazin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2680874-64-8
- 4-chloro-N-methyl-N-(piperidin-4-yl)-1,3,5-triazin-2-amine
- EN300-28275105
-
- Inchi: 1S/C9H14ClN5/c1-15(7-2-4-11-5-3-7)9-13-6-12-8(10)14-9/h6-7,11H,2-5H2,1H3
- InChI Key: HOXAGPPBILWBLA-UHFFFAOYSA-N
- SMILES: ClC1=NC=NC(=N1)N(C)C1CCNCC1
Computed Properties
- Exact Mass: 227.0937732g/mol
- Monoisotopic Mass: 227.0937732g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 53.9Ų
4-chloro-N-methyl-N-(piperidin-4-yl)-1,3,5-triazin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28275105-1g |
4-chloro-N-methyl-N-(piperidin-4-yl)-1,3,5-triazin-2-amine |
2680874-64-8 | 1g |
$770.0 | 2023-09-09 | ||
| Enamine | EN300-28275105-5g |
4-chloro-N-methyl-N-(piperidin-4-yl)-1,3,5-triazin-2-amine |
2680874-64-8 | 5g |
$2235.0 | 2023-09-09 | ||
| Enamine | EN300-28275105-10g |
4-chloro-N-methyl-N-(piperidin-4-yl)-1,3,5-triazin-2-amine |
2680874-64-8 | 10g |
$3315.0 | 2023-09-09 | ||
| Enamine | EN300-28275105-0.05g |
4-chloro-N-methyl-N-(piperidin-4-yl)-1,3,5-triazin-2-amine |
2680874-64-8 | 95.0% | 0.05g |
$647.0 | 2025-03-19 | |
| Enamine | EN300-28275105-0.1g |
4-chloro-N-methyl-N-(piperidin-4-yl)-1,3,5-triazin-2-amine |
2680874-64-8 | 95.0% | 0.1g |
$678.0 | 2025-03-19 | |
| Enamine | EN300-28275105-0.25g |
4-chloro-N-methyl-N-(piperidin-4-yl)-1,3,5-triazin-2-amine |
2680874-64-8 | 95.0% | 0.25g |
$708.0 | 2025-03-19 | |
| Enamine | EN300-28275105-0.5g |
4-chloro-N-methyl-N-(piperidin-4-yl)-1,3,5-triazin-2-amine |
2680874-64-8 | 95.0% | 0.5g |
$739.0 | 2025-03-19 | |
| Enamine | EN300-28275105-1.0g |
4-chloro-N-methyl-N-(piperidin-4-yl)-1,3,5-triazin-2-amine |
2680874-64-8 | 95.0% | 1.0g |
$770.0 | 2025-03-19 | |
| Enamine | EN300-28275105-2.5g |
4-chloro-N-methyl-N-(piperidin-4-yl)-1,3,5-triazin-2-amine |
2680874-64-8 | 95.0% | 2.5g |
$1509.0 | 2025-03-19 | |
| Enamine | EN300-28275105-5.0g |
4-chloro-N-methyl-N-(piperidin-4-yl)-1,3,5-triazin-2-amine |
2680874-64-8 | 95.0% | 5.0g |
$2235.0 | 2025-03-19 |
4-chloro-N-methyl-N-(piperidin-4-yl)-1,3,5-triazin-2-amine Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 4-chloro-N-methyl-N-(piperidin-4-yl)-1,3,5-triazin-2-amine
Recent Advances in the Study of 4-chloro-N-methyl-N-(piperidin-4-yl)-1,3,5-triazin-2-amine (CAS: 2680874-64-8)
The compound 4-chloro-N-methyl-N-(piperidin-4-yl)-1,3,5-triazin-2-amine (CAS: 2680874-64-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a triazine core with chloro and piperidinyl substituents, has shown promising potential in various therapeutic applications, particularly in kinase inhibition and targeted drug development. Recent studies have explored its synthesis, structural modifications, and biological activities, shedding light on its mechanism of action and therapeutic utility.
One of the key areas of investigation has been the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have demonstrated that 4-chloro-N-methyl-N-(piperidin-4-yl)-1,3,5-triazin-2-amine exhibits selective inhibition against specific kinase targets, such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs). These findings suggest its potential as a lead compound for developing novel therapeutics targeting kinase-driven pathologies.
In addition to its kinase inhibitory properties, recent studies have explored the compound's pharmacokinetic and pharmacodynamic profiles. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its stability, solubility, and metabolic pathways. These studies have provided valuable insights into the compound's bioavailability and potential for optimization through structural modifications. For instance, researchers have investigated the impact of substituting the chloro group with other halogens or functional groups to enhance its binding affinity and selectivity.
Another notable area of research has been the compound's application in combination therapies. Preclinical studies have evaluated its synergistic effects with existing chemotherapeutic agents, revealing enhanced efficacy in tumor suppression and reduced drug resistance. These findings highlight the compound's potential as an adjunct therapy in oncology, particularly for malignancies with limited treatment options. Furthermore, computational modeling and molecular docking studies have been conducted to predict its interactions with target proteins, facilitating the rational design of derivatives with improved therapeutic profiles.
Despite these promising advancements, challenges remain in the clinical translation of 4-chloro-N-methyl-N-(piperidin-4-yl)-1,3,5-triazin-2-amine. Issues such as off-target effects, toxicity, and formulation stability need to be addressed through further research. Ongoing studies are focusing on optimizing the compound's chemical structure and delivery systems to mitigate these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic agents.
In conclusion, 4-chloro-N-methyl-N-(piperidin-4-yl)-1,3,5-triazin-2-amine (CAS: 2680874-64-8) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and biological activities make it a valuable scaffold for developing targeted therapies. Continued research efforts are essential to fully elucidate its therapeutic potential and overcome existing challenges, paving the way for its clinical application.
2680874-64-8 (4-chloro-N-methyl-N-(piperidin-4-yl)-1,3,5-triazin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)